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Compound of Interest

Compound Name: Lexithromycin

Cat. No.: B10785662

Lexithromycin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lexithromycin (CAS Number: 53066-26-5), also known by its developmental code Wy-48314,
is a semi-synthetic macrolide antibiotic.[1] It is a derivative of erythromycin, modified to
enhance its properties.[1] Like other macrolides, its mechanism of action involves the inhibition
of bacterial protein synthesis. Despite showing promise and entering clinical trials, particularly
for indications related to HIV, its development was ultimately discontinued.[1] This guide
provides a summary of the available technical information on Lexithromycin.

Chemical Identifiers

A comprehensive list of chemical identifiers for Lexithromycin is provided below, offering key
data for researchers in pharmacology and medicinal chemistry.
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Identifier Value

CAS Number 53066-26-5

Synonyms Wy-48314, Wy 48314, Wy48314

Molecular Formula C38H70N2013

Molecular Weight 762.97 g/mol
(3R,4S,5S,6R,7R,9R,11S,12R,13S,14R,E)-6-
(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-
methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-

IUPAC Name 7,12,13-trihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-
4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-
yl)oxy)-10-(methoxyimino)-3,5,7,9,11,13-
hexamethyloxacyclotetradecan-2-one
CC[C@H]10C(--INVALID-LINK--(C--INVALID-
LINK--C)O)C)=N\OC)C)C)O[C@@H]20--
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Mechanism of Action

As a macrolide antibiotic, Lexithromycin is understood to function by inhibiting bacterial

protein synthesis. This is achieved through its binding to the 50S ribosomal subunit of

susceptible bacteria. This interaction blocks the exit tunnel for the growing polypeptide chain,

thereby halting protein elongation and ultimately inhibiting bacterial growth.
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General Mechanism of Action for Macrolide Antibiotics
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Caption: General mechanism of macrolide antibiotic action.

Experimental Protocols and Data

Detailed experimental protocols and comprehensive quantitative data for Lexithromycin are
not widely available in the public domain. This is likely due to the discontinuation of its clinical
development. Information regarding specific in vitro activity against a broad range of bacterial
strains, detailed pharmacokinetic profiles from clinical studies, and specific signaling pathway
interactions remains largely unpublished. The available information indicates that
Lexithromycin was designed for improved absorption and pH stability compared to
erythromycin.[1]
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Conclusion

Lexithromycin is a semi-synthetic macrolide antibiotic that, while showing initial promise, did
not proceed to market. The information available is primarily centered on its chemical identity
and its general classification as a protein synthesis inhibitor. For researchers and scientists,
Lexithromycin represents a case study in drug development where a compound is
discontinued, leading to a limited amount of publicly accessible, in-depth technical data.
Further investigation into historical corporate or patent archives may be necessary to uncover
more detailed experimental information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Lexithromycin|CAS 53066-26-5|DC Chemicals [dcchemicals.com]

 To cite this document: BenchChem. [Lexithromycin CAS number and chemical identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10785662#lexithromycin-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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